2-{[1-(4-fluorophenyl)-1H-tetrazol-5-yl]thio}-N-(1-phenylethyl)acetamide

• IUPAC Name: 2-[1-(4-fluorophenyl)tetrazol-5-yl]sulfanyl-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C17H16FN5OS/c1-12(13-5-3-2-4-6-13)19-16(24)11-25-17-20-21-22-23(17)15-9-7-14(18)8-10-15/h2-10,12H,11H2,1H3,(H,19,24)
• InChI Key: NQPSYLVJIUZQIU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)CSC2=NN=NN2C3=CC=C(C=C3)F
• Molecular Formula: C17H16FN5OS
• Molecular Weight: 357.4 g/mol

Description

2-{[1-(4-fluorophenyl)-1H-tetrazol-5-yl]thio}-N-(1-phenylethyl)acetamide, also known as FTA, is a novel compound that has attracted the attention of the scientific community due to its potential applications in various fields. FTA is a tetrazole derivative that has been synthesized through a multi-step process and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 2-{[1-(4-fluorophenyl)-1H-tetrazol-5-yl]thio}-N-(1-phenylethyl)acetamide involves its binding to certain enzymes and proteins. This compound has been shown to bind to the active site of enzymes and inhibit their activity. This compound has also been shown to bind to certain proteins and modulate their function. The mechanism of action of this compound is still under investigation, and further studies are needed to fully understand its mode of action.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of certain enzymes involved in the biosynthesis of important biomolecules such as nucleotides and lipids. This compound has also been shown to modulate the function of certain proteins involved in signal transduction pathways. In vivo studies have shown that this compound has anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

2-{[1-(4-fluorophenyl)-1H-tetrazol-5-yl]thio}-N-(1-phenylethyl)acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields and high purity. This compound is also a versatile compound that can be used as a tool to study the mechanism of action of various enzymes and proteins. However, this compound has some limitations for lab experiments. It has limited solubility in aqueous solutions, which can affect its bioavailability and efficacy. Additionally, this compound has not been extensively studied for its toxicity and safety profile, which can limit its potential applications in medicinal chemistry.

Future Directions

There are several future directions for the study of 2-{[1-(4-fluorophenyl)-1H-tetrazol-5-yl]thio}-N-(1-phenylethyl)acetamide. One potential direction is the synthesis of this compound analogs with improved solubility and bioavailability. Another direction is the study of this compound in animal models to assess its toxicity and safety profile. Additionally, this compound can be used as a starting material for the synthesis of other tetrazole derivatives with potential applications in medicinal chemistry. Overall, this compound is a promising compound that has the potential to contribute to the advancement of scientific research in various fields.

Scientific Research Applications

2-{[1-(4-fluorophenyl)-1H-tetrazol-5-yl]thio}-N-(1-phenylethyl)acetamide has been studied extensively for its potential applications in various fields. In scientific research, this compound has been used as a tool to study the mechanism of action of certain enzymes and proteins. This compound has also been used as a probe to study the binding affinity of various ligands to target proteins. Additionally, this compound has been used as a starting material for the synthesis of other tetrazole derivatives with potential applications in medicinal chemistry.